Cas no 1379324-34-1 (5-Bromobenzo[c]isothiazol-3-amine)

• Product Name: 5-Bromobenzo[c]isothiazol-3-amine
• CAS No: 1379324-34-1
• MF: C₇H₅BrN₂S
• MW: 229.096998929977
• CID: 1081636
• PubChem ID: 19894880
• Update Time: 2025-10-30

5-Bromobenzo[c]isothiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromobenzo[c]isothiazol-3-amine
• 5-bromo-2,1-benzothiazol-3-amine
• 1379324-34-1
• SCHEMBL9722807
• DTXSID80601074
• EN300-729524
• Z1269127809

• Inchi： 1S/C7H5BrN2S/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H,9H2
• InChI Key： CLXQOXFKRPNAJF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(N)SN=2

Computed Properties

• Exact Mass: 227.93568g/mol
• Monoisotopic Mass: 227.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 5-Bromobenzo[c]isothiazol-3-amine

5-Bromobenzo[c]isothiazol-3-amine (CAS No. 1379324-34-1): A Comprehensive Overview

5-Bromobenzo[c]isothiazol-3-amine (CAS No. 1379324-34-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its brominated benzene ring and isothiazole moiety, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 5-Bromobenzo[c]isothiazol-3-amine is defined by a bromine atom at the 5-position of the benzene ring, which is fused to an isothiazole ring. The presence of the amino group at the 3-position of the isothiazole ring further enhances its reactivity and potential for forming hydrogen bonds, contributing to its biological activity. The molecular formula of this compound is C₉H₇BrN₂S, with a molecular weight of approximately 241.13 g/mol.

Recent studies have highlighted the potential of 5-Bromobenzo[c]isothiazol-3-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects and improving cognitive function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-Bromobenzo[c]isothiazol-3-amine can inhibit the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease.

In addition to its neuroprotective properties, 5-Bromobenzo[c]isothiazol-3-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the activation of caspase pathways and the inhibition of cell cycle progression. A recent study published in Cancer Research further elucidated the role of 5-Bromobenzo[c]isothiazol-3-amine in suppressing tumor growth and metastasis through its ability to modulate specific signaling pathways.

The pharmacokinetic properties of 5-Bromobenzo[c]isothiazol-3-amine have also been investigated to ensure its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for drug development. Additionally, its low toxicity and minimal side effects in preclinical models suggest that it may be well-tolerated in humans.

The synthetic route for 5-Bromobenzo[c]isothiazol-3-amine involves several steps, including the bromination of a substituted benzene ring followed by cyclization to form the isothiazole ring. The final step involves the introduction of the amino group at the 3-position. Various synthetic methods have been reported in the literature, each with its own advantages and limitations. For example, one approach involves the use of microwave-assisted synthesis to enhance reaction efficiency and yield.

In conclusion, 5-Bromobenzo[c]isothiazol-3-amine (CAS No. 1379324-34-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound is likely to play an increasingly important role in advancing medical treatments.